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Compound of Interest

Compound Name: 3,4-Dimethyl-1,5-hexadiene

Cat. No.: B13795750 Get Quote

An In-depth Technical Guide to 3,4-Dimethyl-1,5-
hexadiene
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical and physical

properties, synthesis, and spectroscopic data of 3,4-Dimethyl-1,5-hexadiene. The information

is intended to support research and development activities where this compound is of interest.

Chemical and Physical Properties
3,4-Dimethyl-1,5-hexadiene is a volatile organic compound with the molecular formula

C8H14.[1][2][3][4] It is a member of the diene family, characterized by the presence of two

carbon-carbon double bonds. The physical and chemical properties of 3,4-Dimethyl-1,5-
hexadiene are summarized in the table below.
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Property Value

Molecular Formula C8H14[1][2][3][4]

Molecular Weight 110.20 g/mol [1][2][5]

IUPAC Name 3,4-dimethylhexa-1,5-diene[2]

CAS Registry Number 4894-63-7[1][2]

Density 0.723 g/mL[1]

Boiling Point 100 °C[1]

Refractive Index 1.419[1]

InChI
InChI=1S/C8H14/c1-5-7(3)8(4)6-2/h5-8H,1-

2H2,3-4H3[2][6]

InChIKey BKVALJGAKNDDJJ-UHFFFAOYSA-N[1][2]

SMILES CC(C=C)C(C)C=C[1]

Synthesis Protocol
A known method for the synthesis of meso- and (±)-3,4-dimethylhexa-1,5-diene involves a

Wittig reaction.[7] The general workflow for this synthesis is outlined below.

Propionaldehyde

cis/trans-Prop-1-enyl
trans-but-2-enyl ether

+ HCl @ -5°C

trans-Crotyl Alcohol

+ HCl @ -5°C
erythro/threo-2,3-Dimethylpent-4-enalHeat (142°C)

meso/(±)-3,4-Dimethyl-
1,5-hexadiene

Wittig Reaction

Methylenetriphenylphosphorane
in DMSO

Wittig Reaction

Click to download full resolution via product page

Caption: Synthesis workflow for 3,4-Dimethyl-1,5-hexadiene.
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Experimental Details:

Formation of Prop-1-enyl trans-but-2-enyl ether: Dry hydrogen chloride is carefully added to

a mixture of propionaldehyde and trans-crotyl alcohol at -5°C. This reaction yields a mixture

of cis- and trans-prop-1-enyl trans-but-2-enyl ethers, which can be separated by fractional

distillation.[7]

Claisen Rearrangement: The separated cis- and trans-isomers are heated to 142°C. The cis-

isomer undergoes a Claisen rearrangement to form erythro-2,3-dimethylpent-4-enal, while

the trans-isomer yields the threo-isomer.[7]

Wittig Reaction: The respective aldehyde isomers are then treated with

methylenetriphenylphosphorane in dimethyl sulfoxide (DMSO). This step converts the

aldehydes into meso- and (±)-3,4-dimethylhexa-1,5-diene with high isomeric purity.[7]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of 3,4-Dimethyl-1,5-
hexadiene.

3.1. Mass Spectrometry (GC-MS)

Gas chromatography-mass spectrometry (GC-MS) is a key analytical technique for this

compound. In the mass spectrum of 3,4-Dimethyl-1,5-hexadiene, the most abundant fragment

ion (top peak) is observed at a mass-to-charge ratio (m/z) of 55. The second and third most

intense peaks are found at m/z 29 and 81, respectively.[2]

3.2. Carbon-13 Nuclear Magnetic Resonance (¹³C NMR) Spectroscopy

¹³C NMR spectroscopy provides information about the carbon skeleton of the molecule. The

spectrum of 3,4-Dimethyl-1,5-hexadiene has been reported and is available in spectral

databases.[2]

Reactivity and Applications
As a diene, 3,4-Dimethyl-1,5-hexadiene can undergo various chemical reactions, including

cycloadditions and polymerizations. It has been used in the synthesis of
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acetylacetonatorhodium(I) complexes.[7] The stereochemistry of the diene plays a significant

role in the properties and stability of these metal complexes.[7]

Safety and Handling
While specific safety data for 3,4-Dimethyl-1,5-hexadiene is not extensively detailed, general

precautions for handling volatile dienes should be followed. These compounds are typically

flammable and should be handled in a well-ventilated area, away from ignition sources.[8][9]

[10] Personal protective equipment, including safety goggles, gloves, and a lab coat, is

recommended.[11] Store the compound in a tightly sealed container in a cool, dry place.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [3,4-Dimethyl-1,5-hexadiene chemical and physical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13795750#3-4-dimethyl-1-5-hexadiene-chemical-
and-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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